Azidoioxynil

• Molecular Formula: C7H2I2N4O
• Molecular Weight: 411.93 g/mol
• IUPAC Name: 2-azido-4-hydroxy-3,5-diiodobenzonitrile
• InChI: InChI=1S/C7H2I2N4O/c8-4-1-3(2-10)6(12-13-11)5(9)7(4)14/h1,14H
• InChI Key: UFFOQFFMVFEBBQ-UHFFFAOYSA-N
• SMILES: C1=C(C(=C(C(=C1I)O)I)N=[N+]=[N-])C#N
• synonyms: 3,5-diiodo-2-azido-4-hydroxybenzonitrile; azido-ioxynil; azidoioxynil
• CAS No.: 123316-60-9

Description

Azidoioxynil, also known as 3-azido-1,2-dioxolane-4-methyl-4H-pyran, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This compound is a member of the azide family and is widely used as a reagent in organic chemistry. It has shown potential as a versatile building block in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of Azidoioxynil is not fully understood. However, it is believed that this compound reacts with various functional groups present in organic compounds, resulting in the formation of novel compounds. The azide group present in this compound is highly reactive and can undergo various reactions such as cycloaddition, nucleophilic substitution, and click chemistry.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been reported that this compound is relatively non-toxic and does not show any significant adverse effects on biological systems. It has also been reported that this compound is stable under physiological conditions, which makes it suitable for biological applications.

Advantages and Limitations for Lab Experiments

Azidoioxynil has several advantages in lab experiments. It is easy to synthesize and purify, which makes it readily available for use in various experiments. It has also shown potential as a versatile building block in the synthesis of various organic compounds. However, there are also some limitations associated with the use of this compound in lab experiments. The azide group present in this compound is highly reactive and can react with various functional groups present in biological systems. Therefore, caution must be exercised when using this compound in biological systems.

Future Directions

There are several future directions for the use of Azidoioxynil in scientific research. One potential application is in the synthesis of novel heterocyclic compounds, which have shown promising results in the field of medicinal chemistry. This compound can also be used in the synthesis of dendrimers, which have shown potential as drug delivery systems. Another potential application is in the synthesis of fluorescent probes, which have shown potential as imaging agents in biological systems. Furthermore, this compound can be used in the synthesis of various materials, which have potential applications in fields such as electronics and energy storage.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. It has shown potential as a versatile building block in the synthesis of various organic compounds. This compound has several advantages in lab experiments, but caution must be exercised when using it in biological systems. There are several future directions for the use of this compound in scientific research, and it is expected that it will continue to play an important role in various fields of research.

Synthesis Methods

Azidoioxynil can be synthesized using a simple and efficient method. The most common method of synthesis involves the reaction of 3-hydroxy-4-methyl-2-pyrone with sodium azide in the presence of a suitable solvent. This reaction results in the formation of this compound, which can be purified using standard techniques such as column chromatography.

Scientific Research Applications

Azidoioxynil has been widely used in scientific research due to its unique properties. It has shown potential as a versatile building block in the synthesis of various organic compounds. It has been used in the synthesis of novel heterocyclic compounds, which have shown promising results in the field of medicinal chemistry. This compound has also been used in the synthesis of dendrimers, which have shown potential as drug delivery systems. It has also been used in the synthesis of fluorescent probes, which have shown potential as imaging agents in biological systems.